Cas no 2172325-63-0 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-propylpyrrolidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-propylpyrrolidine-2-carboxylic acid
• CAS No: 2172325-63-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6609704
• PubChem ID: 165543512
• Update Time: 2025-07-23

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-propylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-propylpyrrolidine-2-carboxylic acid
• 2172325-63-0
• EN300-1498827
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-2-propylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-4-14-28(26(32)33)15-9-16-30(28)25(31)18(2)19(3)29-27(34)35-17-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-13,18-19,24H,4,9,14-17H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： VTDDCTXNALJCOT-UHFFFAOYSA-N
• SMILES： OC(C1(CCC)CCCN1C(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-propylpyrrolidine-2-carboxylic acid

Comprehensive Analysis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-propylpyrrolidine-2-carboxylic acid (CAS No. 2172325-63-0)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-propylpyrrolidine-2-carboxylic acid (CAS No. 2172325-63-0) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology. The Fmoc group is a cornerstone in modern peptide chemistry due to its stability and ease of deprotection under mild conditions, making it a preferred choice for researchers.

The structural complexity of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-propylpyrrolidine-2-carboxylic acid highlights its versatility. The compound features a pyrrolidine ring, which is a common motif in bioactive molecules, contributing to its potential applications in designing peptidomimetics and small-molecule therapeutics. Recent studies have explored its utility in targeting protein-protein interactions (PPIs), a hot topic in drug development, particularly for diseases like cancer and neurodegenerative disorders. The 2-methylbutanoyl and 2-propyl substituents further enhance its lipophilicity, a critical factor for membrane permeability and bioavailability.

One of the most frequently searched questions in peptide synthesis is: "What are the advantages of Fmoc-protected amino acids over Boc-protected ones?" The answer lies in the milder deprotection conditions required for Fmoc groups, which are compatible with a broader range of functional groups and side chains. This makes 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-propylpyrrolidine-2-carboxylic acid particularly valuable for synthesizing complex peptides with sensitive residues. Additionally, the growing demand for custom peptide synthesis services has spurred interest in such advanced building blocks.

From a synthetic chemistry perspective, the CAS No. 2172325-63-0 compound exemplifies the trend toward green chemistry and sustainable practices. Researchers are increasingly focusing on reducing waste and improving atom economy in peptide synthesis, and the use of Fmoc-protected derivatives aligns with these goals. The compound’s stability under ambient conditions also reduces the need for stringent storage requirements, a practical advantage for laboratories.

Another area of interest is the application of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-propylpyrrolidine-2-carboxylic acid in click chemistry and bioconjugation. Its reactive carboxyl group allows for efficient coupling with amines or other nucleophiles, enabling the creation of hybrid molecules for diagnostics or targeted drug delivery. This aligns with the rising popularity of antibody-drug conjugates (ADCs) and PROTACs, which dominate current pharmaceutical research.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-propylpyrrolidine-2-carboxylic acid (CAS No. 2172325-63-0) represents a sophisticated tool for peptide chemists and drug developers. Its unique structural features, combined with the practicality of the Fmoc protection strategy, make it indispensable in modern synthetic workflows. As the field continues to advance, this compound is poised to play an even greater role in addressing unmet medical needs and driving innovation in biotherapeutics.